Cas no 95755-51-4 (2-phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 95755-51-4
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD30487341
• CID: 5228365
• PubChem ID: 125451020
• Update Time: 2026-03-07

2-phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-phenyl-
• 2-phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487341
• Inchi： 1S/C14H14N2O/c17-14-10-12(11-6-2-1-3-7-11)15-13-8-4-5-9-16(13)14/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： VEIRQZSIYJHASN-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)C=C(C1=CC=CC=C1)N=2

Additional information on 2-phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-Phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 95755-51-4)

2-Phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 95755-51-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the pyrido[1,2-a]pyrimidinone family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its phenyl substituent enhances its binding affinity to various biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for pyrido[1,2-a]pyrimidinone derivatives has surged, driven by their relevance in treating chronic diseases and infections. The compound's CAS No. 95755-51-4 is frequently searched in academic databases and patent filings, reflecting its growing importance. Scientists are particularly interested in its structure-activity relationship (SAR), which helps optimize its efficacy and selectivity. Additionally, its potential role in combating antibiotic-resistant pathogens aligns with global health priorities, making it a hot topic in biomedical research.

The synthesis of 2-Phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one involves multi-step organic reactions, often starting from readily available precursors like 2-aminopyridines and β-keto esters. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to improve yield and sustainability. Its crystalline structure and solubility profile are critical for formulation development, especially in oral drug delivery systems. These aspects are frequently discussed in forums and publications, highlighting the compound's versatility.

From an industrial perspective, CAS No. 95755-51-4 is a key intermediate in the production of high-value specialty chemicals. Its applications extend beyond pharmaceuticals to include material science, where its aromatic system contributes to the design of organic electronic materials. Environmental considerations, such as biodegradability and eco-friendly synthesis routes, are also being explored to meet regulatory standards. This aligns with the broader trend of sustainable chemistry, a topic dominating search queries in the scientific community.

In conclusion, 2-Phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 95755-51-4) represents a promising compound with multifaceted applications. Its integration into cutting-edge research and industrial processes underscores its relevance in addressing contemporary challenges in health and technology. As interest in heterocyclic compounds continues to rise, this molecule is poised to remain a focal point in scientific discourse.